2-Cyclohexyl-5-(5-methylthiophen-2-yl)thiophene
Cat. No. B8744186
M. Wt: 256.4 g/mol
InChI Key: MFXXCEADTPYANQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04645777
Procedure details
Under a nitrogen atmosphere a stirred solution of 3.0 grams (0.012 mole) of 1-phenyl-4-(5-methyl-2-thienyl)-1,4-butanedione and 3.0 grams (0.008 mole) of Lawesson's reagent in 100 ml of toluene was heated under reflux for one hour. The reaction mixture was concentrated under reduced pressure to a residue. The residue was subjected to column chromatography on silica gel using 15% methylene chloride-hexane as eluent. The appropriate fractions were combined and concentrated under reduced pressure to give 2.7 grams of 5'-methyl-5-phenyl[2,2'-bithienyl]; m.p. 102° C.
Name
1-phenyl-4-(5-methyl-2-thienyl)-1,4-butanedione
Quantity
3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7](=O)[CH2:8][CH2:9][C:10]([C:12]2[S:13][C:14]([CH3:17])=[CH:15][CH:16]=2)=O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.COC1C=CC(P2(SP(C3C=CC(OC)=CC=3)(=S)S2)=[S:28])=CC=1>C1(C)C=CC=CC=1>[CH3:17][C:14]1[S:13][C:12]([C:10]2[S:28][C:7]([C:1]3[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=3)=[CH:8][CH:9]=2)=[CH:16][CH:15]=1
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Inputs
Step One
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Name
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1-phenyl-4-(5-methyl-2-thienyl)-1,4-butanedione
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Quantity
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3 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(CCC(=O)C=1SC(=CC1)C)=O
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
|
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Smiles
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COC=1C=CC(=CC1)P2(=S)SP(=S)(S2)C=3C=CC(=CC3)OC
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Name
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Quantity
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100 mL
|
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Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for one hour
|
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Duration
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1 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The reaction mixture was concentrated under reduced pressure to a residue
|
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
|
Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
CC1=CC=C(S1)C=1SC(=CC1)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 131.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
